Cas no 68833-96-5 (1H-indole-2,7-dicarboxylic acid)

• Product Name: 1H-indole-2,7-dicarboxylic acid
• CAS No: 68833-96-5
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 972219
• PubChem ID: 111637
• Update Time: 2025-04-19

1H-indole-2,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-indole-2,7-dicarboxylic acid
• Indole-2,7-dicarboxylic acid
• NS00036709
• 68833-96-5
• SCHEMBL11035155
• QPH7B44UBR
• EINECS 272-423-0
• DTXSID9071767
• GPZDWQUDHYWQBS-UHFFFAOYSA-N

• Inchi： 1S/C10H7NO4/c12-9(13)6-3-1-2-5-4-7(10(14)15)11-8(5)6/h1-4,11H,(H,12,13)(H,14,15)
• InChI Key： GPZDWQUDHYWQBS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=C(C(=O)O)NC=21)=O

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.616
• Boiling Point: 578.5°C at 760 mmHg
• Flash Point: 303.7°C
• Refractive Index: 1.763
• PSA: 90.39